Cas no 2137502-92-0 (1-(2-{(benzyloxy)carbonylamino}propanoyl)piperidine-3-carboxylic acid)

• Product Name: 1-(2-{(benzyloxy)carbonylamino}propanoyl)piperidine-3-carboxylic acid
• CAS No: 2137502-92-0
• MF: C₁₇H₂₂N₂O₅
• MW: 334.366984844208
• CID: 5609626
• PubChem ID: 165800881
• Update Time: 2025-10-29

1-(2-{(benzyloxy)carbonylamino}propanoyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137502-92-0
• 1-(2-{[(benzyloxy)carbonyl]amino}propanoyl)piperidine-3-carboxylic acid
• EN300-842539
• 1-(2-{(benzyloxy)carbonylamino}propanoyl)piperidine-3-carboxylic acid

• Inchi： 1S/C17H22N2O5/c1-12(15(20)19-9-5-8-14(10-19)16(21)22)18-17(23)24-11-13-6-3-2-4-7-13/h2-4,6-7,12,14H,5,8-11H2,1H3,(H,18,23)(H,21,22)
• InChI Key： LTOIUACHAYNAGC-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C(C)NC(=O)OCC2C=CC=CC=2)=O)CCC1)=O

Computed Properties

• Exact Mass: 334.15287181g/mol
• Monoisotopic Mass: 334.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2-{(benzyloxy)carbonylamino}propanoyl)piperidine-3-carboxylic acid

1-(2-{(benzyloxy)carbonylamino}propanoyl)piperidine-3-carboxylic acid (CAS No. 2137502-92-0): A Comprehensive Overview

1-(2-{(benzyloxy)carbonylamino}propanoyl)piperidine-3-carboxylic acid (CAS No. 2137502-92-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 1-(2-{(benzyloxy)carbonylamino}propanoyl)piperidine-3-carboxylic acid is composed of a piperidine ring substituted with a carboxylic acid group at the 3-position and a propanoyl moiety linked to the 2-position through an amide bond. The benzyloxy carbonyl group further adds to the complexity and functional diversity of this molecule. The presence of these functional groups imparts unique chemical and biological properties, making it an intriguing target for various scientific investigations.

In terms of synthesis, several methods have been reported for the preparation of 1-(2-{(benzyloxy)carbonylamino}propanoyl)piperidine-3-carboxylic acid. One common approach involves the coupling of a protected piperidine derivative with an appropriate propanoyl chloride or anhydride, followed by deprotection and further functionalization. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of catalytic systems and microwave-assisted reactions, which have significantly improved the yield and purity of the final product.

The biological activities of 1-(2-{(benzyloxy)carbonylamino}propanoyl)piperidine-3-carboxylic acid have been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as a modulator of protein-protein interactions (PPIs). PPIs play crucial roles in many cellular processes, including signal transduction, gene expression, and cell cycle regulation. By interfering with specific PPIs, this compound may offer therapeutic benefits in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

Recent research has also explored the pharmacological properties of 1-(2-{(benzyloxy)carbonylamino}propanoyl)piperidine-3-carboxylic acid. Studies have shown that it exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated neuroprotective properties by reducing oxidative stress and promoting neuronal survival in animal models of Parkinson's disease and Alzheimer's disease.

In the context of drug development, 1-(2-{(benzyloxy)carbonylamino}propanoyl)piperidine-3-carboxylic acid has shown promising results in preclinical studies. Its ability to cross the blood-brain barrier (BBB) makes it a valuable candidate for central nervous system (CNS) disorders. Ongoing clinical trials are evaluating its safety and efficacy in treating various neurological conditions, with preliminary data indicating favorable outcomes.

Beyond its therapeutic applications, 1-(2-{(benzyloxy)carbonylamino}propanoyl)piperidine-3-carboxylic acid has also been investigated for its potential use as a research tool. Its unique structural features make it suitable for probing specific biological pathways and validating novel drug targets. For instance, it has been used to study the role of specific PPIs in cancer cell proliferation and metastasis.

In conclusion, 1-(2-{(benzyloxy)carbonylamino}propanoyl)piperidine-3-carboxylic acid (CAS No. 2137502-92-0) is a multifaceted compound with significant potential in both therapeutic applications and fundamental research. Its complex chemical structure and diverse biological activities make it an exciting area of study for chemists, biologists, and pharmacologists alike. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the field of medicinal chemistry.